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Compound of Interest

Compound Name: beta-Bromostyrene

Cat. No.: B074151 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on beta-Bromostyrene (β-

Bromostyrene), a versatile unsaturated aromatic halide identified by CAS number 103-64-0. It

serves as a crucial intermediate and building block in various fields, including organic

synthesis, pharmaceutical development, and polymer chemistry.[1][2]

Chemical and Physical Properties
beta-Bromostyrene is a yellowish liquid characterized by a strong, hyacinth-like floral odor.[3]

[4] It exists as a mixture of cis (Z) and trans (E) isomers, though the trans isomer is generally

more stable. The compound is miscible with alcohol and ether but insoluble in aqueous

solutions.[4][5]

General and Physical Data
The fundamental physicochemical properties of beta-Bromostyrene are summarized below for

quick reference.
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Property Value Source(s)

CAS Number 103-64-0 [6]

Molecular Formula C₈H₇Br [1]

Molecular Weight 183.05 g/mol [6]

Appearance Yellowish liquid [3][4]

Melting Point 7 °C [6][7]

Boiling Point 110-112 °C at 20 mmHg [6][7]

Density 1.427 g/mL at 25 °C [6][7]

Refractive Index n20/D 1.607 [6][7]

Flash Point 102 °C (closed cup) [6][7]

Vapor Density 6.31 [3]

Solubility
Solvent Solubility Source(s)

Water 0.12 g/L [5]

Alcohol Soluble / Miscible [5][8]

Ethanol (90%) Soluble in 4 volumes [5]

Ether Miscible [5]

Applications in Research and Development
beta-Bromostyrene's reactivity, stemming from its vinyl bromide group, makes it a valuable

precursor in numerous synthetic applications.[2]

Pharmaceutical Synthesis: It is a key intermediate for constructing complex molecular

skeletons for therapeutic agents.[2][9] Its ability to participate in various coupling reactions

allows for the precise introduction of functional groups essential for pharmaceutical activity.

[1][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.smolecule.com/products/s618392
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://pim-resources.coleparmer.com/sds/69796.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/beta-Bromostyrene
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://pim-resources.coleparmer.com/sds/69796.pdf
https://scent.vn/en/pages/compound/beta-bromostyrene-5314126
https://scent.vn/en/pages/compound/beta-bromostyrene-5314126
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5119040.htm
https://scent.vn/en/pages/compound/beta-bromostyrene-5314126
https://scent.vn/en/pages/compound/beta-bromostyrene-5314126
https://www.benchchem.com/product/b074151?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-beta-bromostyrene-in-modern-pharmaceutical-synthesis-rd
https://www.nbinno.com/article/other-organic-chemicals/the-crucial-role-of-beta-bromostyrene-in-modern-pharmaceutical-synthesis-rd
https://www.zhishangchem.com/products/beta-bromostyrene-cas-103-64-0
https://www.smolecule.com/products/s618392
https://www.zhishangchem.com/products/beta-bromostyrene-cas-103-64-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Synthesis: It is widely used as a precursor for preparing substituted alkenes and

corresponding acetylenes.[7][8] It serves as a starting material in well-known reactions such

as Heck, Suzuki-Miyaura, and other cross-coupling reactions to form new carbon-carbon

bonds.[1][6]

Polymer Chemistry: As a functional monomer, beta-Bromostyrene can be incorporated into

polymers and copolymers.[1][9] The presence of the bromine atom can impart unique

properties like flame retardancy, improved thermal stability, or serve as a site for further

material modifications.[1][9]

Fine Chemicals and Fragrances: The compound is used to synthesize various fine

chemicals, including fragrances with floral and woody scents.[9] However, its use as a direct

fragrance ingredient is prohibited by IFRA standards due to insufficient safety data.[4]

Chemical Reactivity and Synthetic Pathways
The synthetic utility of beta-Bromostyrene is primarily defined by its participation in transition

metal-catalyzed cross-coupling reactions. The carbon-bromine bond can be activated by

catalysts (typically palladium or nickel-based) to react with a wide range of nucleophiles.
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Caption: Key cross-coupling reactions involving beta-Bromostyrene.

This reactivity allows beta-Bromostyrene to act as a versatile building block. For instance, it

can undergo cross-coupling with tert-butylmagnesium chloride in the presence of a nickel

catalyst to synthesize β-tert-butylstyrene.[6][7] It is also used in the one-pot preparation of

cinnamonitriles.[7]

Experimental Protocols
Synthesis of beta-Bromostyrene from Cinnamic Acid
A common method for synthesizing beta-Bromostyrene is via the catalytic Hunsdiecker

reaction of cinnamic acid.[7][8] Another established laboratory-scale preparation involves the

bromination of cinnamic acid followed by dehydrobromination and decarboxylation.[4]
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Caption: General workflow for synthesizing beta-Bromostyrene.
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Detailed Methodology (Example based on CN101391938A):[1]

Preparation: To a solution of polyacrylic sodium (5ml, pH=6.0) and deionized water (5ml),

add cinnamic acid (148 mg, 1 mmol).

Reagents Addition: Add N-bromosuccinimide (NBS) (177.98 mg, 1 mmol) and lithium acetate

(LiOAc) (20.4 mg, 0.2 mmol) to the mixture.

Reaction: Stir the resulting mixture at room temperature for approximately 15 minutes. The

reaction progress can be monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, extract the reaction mixture with diethyl ether. Wash the organic

layer sequentially with aqueous sodium thiosulfate (Na₂S₂O₃) solution and brine.

Isolation: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by column chromatography on silica gel to yield beta-
Bromostyrene.

Palladium-Catalyzed Cross-Coupling (General Protocol)
This protocol outlines a general procedure for the reaction of beta-Bromostyrene with an

organometallic reagent.

Catalyst Preparation: In a nitrogen-flushed flask, add the palladium catalyst (e.g., Pd(PPh₃)₄)

and a suitable solvent (e.g., benzene or THF).

Reagent Addition: Add the beta-Bromostyrene to the flask via syringe.

Nucleophile Addition: Slowly add the organometallic reagent (e.g., an organolithium or

organoboron compound) to the reaction mixture at the appropriate temperature (often room

temperature or gentle reflux).

Reaction Monitoring: Stir the reaction under an inert atmosphere for the required time (e.g.,

8-10 hours), monitoring progress by TLC or GC.[10]
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Quenching and Extraction: After completion, pour the reaction mixture into a separatory

funnel containing water and an organic solvent (e.g., ether). Separate the organic layer,

wash with water and brine, and dry over a drying agent like magnesium sulfate.[10]

Purification: After filtering and evaporating the solvent, distill the residual liquid under

reduced pressure or purify via chromatography to obtain the final product.[10]

Safety and Handling
beta-Bromostyrene is classified as a combustible liquid and is harmful if swallowed.[6][11] It

may cause skin, eye, and respiratory tract irritation.[3]

Hazard Information
Identifier Description Source(s)

GHS Pictogram GHS07 (Exclamation Mark) [6][7]

Signal Word Warning [6][7]

Hazard Statements H302: Harmful if swallowed [6][7]

Storage Class Code 10: Combustible liquids [6][7]

WGK
WGK 3 (highly hazardous to

water)
[6][7]

Handling and Storage Recommendations
Handling: Use in a well-ventilated area.[3] Wear appropriate Personal Protective Equipment

(PPE), including gloves, safety goggles, and a suitable respirator.[6][7] Avoid contact with

skin, eyes, and clothing, and prevent inhalation of vapors.[3][12]

Storage: Store in a cool, dry, well-ventilated place away from heat, sparks, open flames, and

direct light.[1][11] Keep the container tightly closed and store refrigerated at 2-8°C for long-

term stability.[6][7]

Spills: In case of a spill, absorb with an inert material (e.g., sand, vermiculite) and place it in

a suitable container for disposal.[3] Ensure all ignition sources are removed and the area is

well-ventilated.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

http://orgsyn.org/demo.aspx?prep=cv7p0172
http://orgsyn.org/demo.aspx?prep=cv7p0172
https://www.benchchem.com/product/b074151?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16986&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/69796.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://pim-resources.coleparmer.com/sds/69796.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://pim-resources.coleparmer.com/sds/69796.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/157449
https://www.smolecule.com/products/s618392
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA16986&PLANT=d__ALF
https://www.sigmaaldrich.com/TW/zh/product/aldrich/157449
https://www.merckmillipore.com/BA/en/product/aldrich/157449
https://pim-resources.coleparmer.com/sds/69796.pdf
https://pim-resources.coleparmer.com/sds/69796.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074151?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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